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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the kinetics governing the hydration
of carbon dioxide (CO2) in agueous solutions. The conversion of CO2 to bicarbonate and
carbonic acid is a fundamental reaction in biological systems, environmental science, and
industrial processes. Understanding its kinetics is critical for fields ranging from drug design
targeting enzymes like carbonic anhydrase to developing efficient carbon capture technologies.

Core Principles of CO2 Hydration

The hydration of CO2 in water is a reversible process that proceeds through two primary
uncatalyzed pathways. The overall reaction involves the formation of carbonic acid (H2CO3),
which then rapidly dissociates to bicarbonate (HCO3~) and a proton (H*).

The two key reactions are:

» Reaction with Water: CO2 reacts directly with water. This is the dominant pathway in neutral
to acidic conditions (pH < 8).

o CO2 + H20 = H2CO3

e Reaction with Hydroxide: In alkaline conditions (pH > 9), CO2 reacts with hydroxide ions
(OH™). This reaction is significantly faster than the direct hydration by water.[1]

o CO2+ OH~ = HCO3~
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While the hydration of CO2 is spontaneous, it is kinetically slow under physiological conditions,
with a rate constant of approximately 10—t s~1.[1] In biological systems, this reaction is
dramatically accelerated by the enzyme carbonic anhydrase (CA).

Enzymatic Catalysis: Carbonic Anhydrase

Carbonic anhydrases are a family of metalloenzymes, typically containing a zinc ion at the
active site, that catalyze the rapid interconversion of CO2 and bicarbonate.[1][2] They are
among the fastest known enzymes, increasing the reaction rate by up to 107 times, with
catalytic rates reaching 104 to 10° reactions per second.[3]

The generally accepted mechanism involves a zinc-bound hydroxide ion acting as a potent
nucleophile that attacks the carbon atom of the CO2 molecule.[4] The catalytic cycle is
fundamental to processes like respiration, pH homeostasis, and CO2 transport in the blood.[3]

[5]

Quantitative Kinetic Data

The rates of the uncatalyzed and catalyzed CO2 hydration reactions have been extensively
studied. The following tables summarize key kinetic parameters from the literature.

Table 1: Rate Constants for Uncatalyzed CO2 Hydration
and Related Reactions

Reaction Rate Constant (at 25 °C) Reference(s)
CO2 + H20 - H2CO03 ~0.03 57110 0.05 571 [1][6]
H2CO3 - CO2 + H20 ~15571t0 20 571 [3][7]
~8.5x 103 M~1s71to 104
CO2 + OH~ - HCO3- [1](7]
M-1s—1
HCO3~- - CO2 + OH- ~2x10"% st [7]

Equilibrium Constant (pKa)

pKa of H2CO3 = H* + HCO3~

l

3.5

Overall pKal of CO2(aq) +

~6.36 3]
H20 = H* + HCO3-
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Table 2: Kinetic Parameters for Carbonic Anhydrase
(CA) Catalyzed CO2 Hydration

Note: Values can vary significantly depending on the specific CA isoenzyme, species, and

experimental conditions.

Enzyme
kcat/KM
Sourcellsoenz  kcat (s™?) KM (mM) (M-1s-1) Reference(s)
—1g-

yme
Bovine Carbonic

~1 x 10° ~12 ~8.3 x 107 [8]
Anhydrase B
Human Carbonic ] ] ) ) ]

Varies with pH pH-independent Varies with pH 9]
Anhydrase B
Human Carbonic ) ) ) ) ]

Varies with pH pH-independent Varies with pH [9]
Anhydrase C
CA-Mimetic
Nanotube Not specified Not specified 8.2 [4][10]
(CMNT)

Key Signaling and Reaction Pathways

The interplay between the uncatalyzed and enzyme-catalyzed pathways is crucial for

maintaining equilibrium. The following diagram illustrates these routes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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